2-Chloro-5-(isocyanatomethyl)thiophene

• IUPAC Name: 2-chloro-5-(isocyanatomethyl)thiophene
• InChI: InChI=1S/C6H4ClNOS/c7-6-2-1-5(10-6)3-8-4-9/h1-2H,3H2
• InChI Key: ODROEJYBUKKTJU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)CN=C=O
• Molecular Formula: C6H4ClNOS
• Molecular Weight: 173.62 g/mol
• CAS No.: 1108713-12-7

Description

2-Chloro-5-(isocyanatomethyl)thiophene is a useful research compound. Its molecular formula is C6H4ClNOS and its molecular weight is 173.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of triphosgene (1.15 g, 3.9 mmol) in CH2Cl2 (30 mL) was added dropwise a mixture of (5-chlorothiophen-2-yl)methanamine (1.14 g, 7.8 mmol) and DIPEA (2.0 g, 15.6 mmol) in CH2Cl2 (32 mL) over 2 hours at 0 C under N2 atmosphere. After addition was complete, the mixture was refluxed for 1 hour and then cooled to ambient temperature. The mixture was washed with aq. KHSO4, brine, dried over Na2SO4, and concentrated to give 5-chlorothiophen-2-yl-methyl isocynate a yellow liquid (1.34 g, yield 100%), which was used in the next step without further purification.